Cas no 915926-56-6 (N-(2,5-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide)

• Product Name: N-(2,5-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide
• CAS No: 915926-56-6
• MF: C₁₆H₁₂Cl₂N₄O
• MW: 347.198680877686
• CID: 5426153
• Update Time: 2025-10-22

N-(2,5-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dichlorophenyl)-4-(5-methyltriazol-1-yl)benzamide
• N-(2,5-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide

• Inchi： 1S/C16H12Cl2N4O/c1-10-9-19-21-22(10)13-5-2-11(3-6-13)16(23)20-15-8-12(17)4-7-14(15)18/h2-9H,1H3,(H,20,23)
• InChI Key： MXEXDDOFLUGCAE-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1Cl)(=O)C1=CC=C(N2C(C)=CN=N2)C=C1

Additional information on N-(2,5-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide

Comprehensive Overview of N-(2,5-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide (CAS No. 915926-56-6)

N-(2,5-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide, with the CAS number 915926-56-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a benzamide core with a 1,2,3-triazole moiety, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its possible applications in drug discovery, given the increasing demand for novel small-molecule inhibitors and targeted therapies.

The compound's structure includes a 2,5-dichlorophenyl group, which is known to enhance binding affinity in certain biological targets. This characteristic has led to its exploration in kinase inhibition studies, a hot topic in oncology and inflammation research. Recent trends in AI-driven drug discovery have also highlighted the importance of such compounds, as they can be optimized using machine learning algorithms to predict efficacy and safety profiles. The integration of computational chemistry tools has further accelerated the study of 915926-56-6, aligning with the growing interest in rational drug design.

In addition to its pharmaceutical potential, N-(2,5-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide has been investigated for its role in agrochemical formulations. The triazole ring is a common feature in fungicides and herbicides, sparking curiosity about its utility in sustainable agriculture. With the global push toward eco-friendly pesticides, this compound's selectivity and low environmental impact are being rigorously evaluated. Searches for "triazole-based agrochemicals" and "green chemistry in agriculture" reflect the public's growing interest in these applications.

The synthesis of CAS 915926-56-6 typically involves multi-step organic reactions, including amide coupling and click chemistry for the triazole formation. These methods are widely discussed in academic circles, particularly in the context of high-yield synthetic routes and catalyst optimization. The compound's purity and stability are critical for research, driving demand for reliable analytical standards and reference materials. Laboratories frequently search for "HPLC methods for benzamide derivatives" or "NMR characterization of triazole compounds" to ensure accurate quality control.

From a regulatory perspective, 915926-56-6 is not classified as a hazardous material, but researchers must adhere to standard safety protocols when handling it. The compound's physicochemical properties, such as solubility and melting point, are well-documented, facilitating its use in various experimental setups. As the scientific community continues to explore structure-activity relationships (SAR), this compound remains a valuable tool for understanding how subtle structural changes affect bioactivity. Popular queries like "SAR of triazole-containing drugs" underscore its relevance in modern medicinal chemistry.

In summary, N-(2,5-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide (CAS 915926-56-6) represents a versatile scaffold with promising applications in both pharmaceuticals and agrochemicals. Its unique structure aligns with current trends in targeted drug development and sustainable agriculture, making it a focal point for interdisciplinary research. As advancements in AI-assisted molecular design and green synthesis continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.